Cas no 1803830-62-7 (3-Fluorothiophene-4-acetonitrile)

• Product Name: 3-Fluorothiophene-4-acetonitrile
• CAS No: 1803830-62-7
• MF: C₆H₄FNS
• MW: 141.166063308716
• CID: 6432077
• PubChem ID: 130935749
• Update Time: 2025-05-26

3-Fluorothiophene-4-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Fluorothiophene-4-acetonitrile
• 3-Thiopheneacetonitrile, 4-fluoro-
• 1803830-62-7
• EN300-7211922
• 2-(4-Fluorothiophen-3-yl)acetonitrile

• Inchi： 1S/C6H4FNS/c7-6-4-9-3-5(6)1-2-8/h3-4H,1H2
• InChI Key： URDDQZQZMTWTRU-UHFFFAOYSA-N
• SMILES： C1SC=C(F)C=1CC#N

Computed Properties

• Exact Mass: 141.00484847g/mol
• Monoisotopic Mass: 141.00484847g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 139
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 52Ų

Experimental Properties

• Density: 1.291±0.06 g/cm3(Predicted)
• Boiling Point: 228.8±25.0 °C(Predicted)

Additional information on 3-Fluorothiophene-4-acetonitrile

Introduction to 3-Fluorothiophene-4-acetonitrile (CAS No. 1803830-62-7) and Its Emerging Applications in Chemical Biology

3-Fluorothiophene-4-acetonitrile, identified by the chemical abstracts service number 1803830-62-7, is a fluorinated heterocyclic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to the thiophene family, a class of molecules characterized by a five-membered aromatic ring containing sulfur, which is widely recognized for its diverse biological activities and utility in medicinal chemistry. The presence of both a fluorine substituent and an acetonitrile group in its structure imparts unique electronic and steric properties, making it a valuable scaffold for the development of novel bioactive molecules.

The fluorine atom in 3-Fluorothiophene-4-acetonitrile plays a crucial role in modulating the pharmacokinetic and pharmacodynamic properties of drug candidates. Fluorine substitution is a well-established strategy in medicinal chemistry, often employed to enhance metabolic stability, improve binding affinity, and alter lipophilicity. In the context of thiophene derivatives, the introduction of fluorine at the 3-position can significantly influence the compound's reactivity and interaction with biological targets. Recent studies have highlighted the importance of fluorinated thiophenes in the design of kinase inhibitors, antiviral agents, and anticancer drugs, where their ability to fine-tune molecular interactions is particularly advantageous.

The acetonitrile moiety at the 4-position of the thiophene ring further contributes to the versatility of 3-Fluorothiophene-4-acetonitrile. Acetonitrile groups are commonly used in pharmaceutical intermediates due to their ability to serve as handles for further functionalization via nucleophilic substitution or condensation reactions. This structural feature allows chemists to easily modify the compound's properties by introducing additional substituents or linking it to other pharmacophores. The combination of these two functional groups makes 3-Fluorothiophene-4-acetonitrile a promising building block for synthetic chemistry applications.

Recent advancements in computational chemistry and machine learning have enabled more efficient screening and design of bioactive molecules like 3-Fluorothiophene-4-acetonitrile. These tools allow researchers to predict the binding affinity of thiophene derivatives to target proteins with high accuracy, thereby accelerating the drug discovery process. For instance, studies have demonstrated that fluorinated thiophenes can exhibit potent inhibitory effects on enzymes such as Janus kinases (JAKs) and tyrosine kinases, which are implicated in various inflammatory and autoimmune diseases. The structural motif present in 3-Fluorothiophene-4-acetonitrile aligns well with known kinase binding pockets, suggesting its potential as a lead compound for further optimization.

In addition to its applications in kinase inhibition, 3-Fluorothiophene-4-acetonitrile has shown promise in the development of antiviral agents. Thiophene derivatives have been explored as inhibitors of viral proteases and polymerases, with some compounds entering clinical trials for treating infectious diseases. The fluorine atom's ability to enhance binding interactions with viral proteins makes it an attractive feature for antiviral drug design. Furthermore, the acetonitrile group provides a site for covalent attachment to viral targets, improving drug efficacy. Preliminary studies indicate that derivatives of 3-Fluorothiophene-4-acetonitrile may exhibit inhibitory activity against RNA viruses by interfering with critical replication steps.

The synthesis of 3-Fluorothiophene-4-acetonitrile involves multi-step organic transformations that highlight its synthetic utility. One common approach involves the functionalization of a pre-formed thiophene ring with fluorine at the 3-position followed by nitrile group introduction at the 4-position. Advances in catalytic methods have enabled more efficient and sustainable synthetic routes, reducing reliance on hazardous reagents and minimizing waste generation. These green chemistry principles are increasingly important in pharmaceutical research as they align with global efforts to promote environmental sustainability.

The biological activity of 3-Fluorothiophene-4-acetonitrile is further enhanced by its ability to cross-react with various biological matrices through both covalent and non-covalent interactions. This property makes it useful for developing probes that can label specific biomolecules or track metabolic pathways in living cells. For example, fluorescently labeled derivatives have been employed in high-throughput screening assays to identify novel drug candidates based on their ability to bind target proteins or modulate cellular processes.

Future directions in the study of 3-Fluorothiophene-4-acetonitrile may include exploring its potential as an intermediate for developing next-generation therapeutics. By leveraging recent breakthroughs in gene editing technologies such as CRISPR-Cas9, researchers can now engineer cells to express disease-specific targets more precisely than ever before. Thiophene-based compounds like 3-Fluorothiophene-4-acetonitrile could be incorporated into these systems as small-molecule effectors that modulate gene expression or protein function.

In conclusion,3-Fluorothiophene-4-acetonitrile (CAS No. 1803830-62-7) is a versatile compound with significant potential in chemical biology and pharmaceutical research. Its unique structural features—combining a fluorine substituent with an acetonitrile group—make it an ideal candidate for designing bioactive molecules with tailored properties. As our understanding of molecular interactions continues to evolve through interdisciplinary approaches combining chemistry, biology, and computational science,3-Fluorothiophene acetonitrile will undoubtedly play a crucial role in shaping future therapeutic strategies.